4-methoxy-3-methylbenzene-1,2-diamine

• IUPAC Name: 4-methoxy-3-methylbenzene-1,2-diamine
• InChI: InChI=1S/C8H12N2O/c1-5-7(11-2)4-3-6(9)8(5)10/h3-4H,9-10H2,1-2H3
• InChI Key: FKPFTMDBQWVKQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1N)N)OC
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• CAS RN: 97433-22-2

Description

“4-methoxy-3-methylbenzene-1,2-diamine” is a chemical compound with the molecular formula C8H12N2O. It is also known as 1,2-Benzenediamine, 4-methoxy-3-methyl.

Synthesis Analysis

The synthesis of “4-methoxy-3-methylbenzene-1,2-diamine” can be achieved by the solvent-controllable photoreaction of 4-methoxyazobenzenes. The irradiation of 4-methoxyazobenzenes in DMF containing 0.5 M hydrochloric acid provided N2-aryl-4-methoxybenzene-1,2-diamines as the major product.

Molecular Structure Analysis

The molecular structure of “4-methoxy-3-methylbenzene-1,2-diamine” consists of a benzene ring substituted with a methoxy group, a methyl group, and two amine groups. The molecular weight of this compound is 152.19 g/mol.

Chemical Reactions Analysis

The chemical reactions of “4-methoxy-3-methylbenzene-1,2-diamine” involve electrophilic aromatic substitution. In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Arylbenzimidazoles : 4-methoxy-3-methylbenzene-1,2-diamine serves as a precursor for the synthesis of N-arylbenzene-1,2-diamines and 1-arylbenzimidazoles. .
• Benzimidazoles : By reacting with aldehydes, 4-methoxy-3-methylbenzene-1,2-diamine can yield benzimidazoles. .

Mechanism of Action

Target of Action

As a derivative of benzene, it likely interacts with biological molecules through electrophilic aromatic substitution .

Mode of Action

The mode of action of 4-methoxy-3-methylbenzene-1,2-diamine involves a two-step mechanism. In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

It’s known that benzene derivatives can undergo electrophilic aromatic substitution, which can potentially affect various biochemical pathways .

Pharmacokinetics

The molecular weight of the compound is 15219 , which may influence its bioavailability and pharmacokinetic properties.

Result of Action

The compound’s interaction with its targets through electrophilic aromatic substitution could potentially lead to various molecular and cellular changes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-methoxy-3-methylbenzene-1,2-diamine. For instance, the compound should be handled with appropriate protective equipment and should be used in a well-ventilated area to avoid inhalation . The compound’s stability and reactivity may also be affected by factors such as temperature, pH, and the presence of other chemicals .

Future Directions

The future directions for “4-methoxy-3-methylbenzene-1,2-diamine” could involve further studies on its synthesis and reactions. Additionally, its potential applications in various fields could be explored.